Cas no 622355-37-7 (N-(5-methyl-1,2-oxazol-3-yl)-1-oxo-1H-isothiochromene-3-carboxamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-1-oxo-1H-isothiochromene-3-carboxamide
• CAS No: 622355-37-7
• Molecular Formula: C₁₄H₁₀N₂O₃S
• Molecular Weight: 286.306
• CID: 2835750
• PubChem ID: 699992

N-(5-methyl-1,2-oxazol-3-yl)-1-oxo-1H-isothiochromene-3-carboxamide Properties

Names and Identifiers

• N-(5-methyl-1,2-oxazol-3-yl)-1-oxo-1H-isothiochromene-3-carboxamide
• CHEMBL3127833
• 1H-2-Benzothiopyran-3-carboxamide, N-(5-methyl-3-isoxazolyl)-1-oxo-
• 622355-37-7
• AKOS001557071
• DTXSID90351432
• CCG-25173
• STK854429
• N-(5-methylisoxazol-3-yl)-1-oxo-1H-isothiochromene-3-carboxamide
• F1470-0133

• InChIKey： HQDQPHGBQIPTCG-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H10N2O3S/c1-8-6-12(16-19-8)15-13(17)11-7-9-4-2-3-5-10(9)14(18)20-11/h2-7H,1H3,(H,15,16,17)

Computed Properties

• Exact Mass: 286.04121336Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 286.04121336Da
• Heavy Atom Count: 20
• Complexity: 452
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 97.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromenes